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Compound of Interest

Compound Name: p-Nonylacetophenone
CAS No.: 37593-05-8
Cat. No.: B1585292

Get Quote

This guide provides a comprehensive technical overview of p-Nonylacetophenone (also
known as 4'-Nonylacetophenone), a long-chain alkyl-substituted aromatic ketone. Tailored for
researchers, scientists, and professionals in drug development, this document delves into the
compound's chemical identity, synthesis, safety protocols, and potential applications, grounding
all information in established scientific principles and authoritative sources.

Introduction and Chemical Identity

p-Nonylacetophenone, systematically named 1-(4-nonylphenyl)ethan-1-one, is an organic
compound featuring a nonyl group attached to the para position of an acetophenone core. This
structure imparts both aromatic and significant aliphatic character, influencing its physical
properties and potential biological interactions. Its unique molecular structure makes it a
subject of interest in various fields, from materials science to medicinal chemistry.

CAS Number: 37593-05-8
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Physicochemical Properties

The physicochemical properties of p-Nonylacetophenone are crucial for its handling,
formulation, and application in research settings. The long nonyl chain significantly influences
its solubility and lipophilicity.

Property Value Source(s)
Molecular Formula C17H260 [1]
Molecular Weight 246.39 g/mol [1]
Physical State Liquid [2]
Boiling Point 159 - 161 °C [2]
Appearance No information available [1]
Odor No information available [2]

Synthesis of p-Nonylacetophenone: A
Methodological Approach

The synthesis of p-Nonylacetophenone is most practically achieved via the Friedel-Crafts
acylation of nonylbenzene. This electrophilic aromatic substitution reaction is a cornerstone of
organic synthesis for the preparation of aryl ketones.

Underlying Principles of Friedel-Crafts Acylation

Friedel-Crafts acylation involves the reaction of an aromatic ring with an acylating agent,
typically an acyl halide or anhydride, in the presence of a Lewis acid catalyst. The Lewis acid,
commonly aluminum chloride (AICI3), activates the acylating agent to form a highly electrophilic
acylium ion. This ion is then attacked by the electron-rich aromatic ring, leading to the formation
of the ketone. A key advantage of acylation over alkylation is that the product is less reactive
than the starting material, thus preventing poly-substitution. Furthermore, the acylium ion is
resonance-stabilized and does not undergo rearrangement, ensuring a predictable product.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1585292/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-p-nonylacetophenone-for-research-and-development
https://pubmed.ncbi.nlm.nih.gov/40803168/
https://pubmed.ncbi.nlm.nih.gov/40803168/
https://pubmed.ncbi.nlm.nih.gov/34602571/
https://pubmed.ncbi.nlm.nih.gov/34602571/
https://pubmed.ncbi.nlm.nih.gov/40803168/
https://pubmed.ncbi.nlm.nih.gov/34602571/
https://www.benchchem.com/product/b1585292/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-p-nonylacetophenone-for-research-and-development
https://www.benchchem.com/product/b1585292/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-p-nonylacetophenone-for-research-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis of p-
Nonylacetophenone

This protocol outlines a plausible method for the synthesis of p-Nonylacetophenone in a
laboratory setting.

Materials:

Nonylbenzene

e Acetyl chloride

e Anhydrous aluminum chloride (AICI3)

¢ Dichloromethane (anhydrous)

e Hydrochloric acid (concentrated)

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate

¢ Round-bottom flask with a reflux condenser and a dropping funnel

e Magnetic stirrer

e |ce bath

Procedure:

o Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and dropping funnel, add nonylbenzene and anhydrous dichloromethane under
an inert atmosphere (e.g., nitrogen or argon).

o Catalyst Addition: Cool the flask in an ice bath and slowly add anhydrous aluminum chloride
in portions with continuous stirring.
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» Acylating Agent Addition: Once the aluminum chloride is well-suspended, add acetyl chloride
dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the
temperature below 10°C.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to stir at room temperature for several hours, or until the reaction is complete (monitored by
Thin Layer Chromatography).

o Work-up: Cool the reaction mixture in an ice bath and slowly quench the reaction by the
dropwise addition of cold water, followed by concentrated hydrochloric acid to decompose
the aluminum chloride complex.

o Extraction: Separate the organic layer and wash it sequentially with water, saturated sodium
bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure to obtain the crude product.

 Purification: Purify the crude p-Nonylacetophenone by vacuum distillation or column
chromatography on silica gel.

Caption: Synthetic workflow for p-Nonylacetophenone via Friedel-Crafts acylation.

Potential Applications in Research and Drug
Development

While specific biological activities of p-Nonylacetophenone are not extensively documented in
publicly available literature, the broader class of acetophenone derivatives has shown
significant promise in medicinal chemistry. The structure-activity relationship (SAR) studies of
various substituted acetophenones provide a strong rationale for investigating p-
Nonylacetophenone in drug discovery programs.

Structure-Activity Relationship Insights

The biological activity of acetophenone derivatives is highly dependent on the nature and
position of the substituents on the phenyl ring. For instance, the introduction of long alkyl
chains can significantly increase the lipophilicity of a molecule, which may enhance its ability to
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cross cell membranes and interact with hydrophobic binding pockets of target proteins. This
principle is fundamental in the design of drugs targeting enzymes or receptors with lipophilic
domains.

Potential as Enzyme Inhibitors

Several studies have demonstrated that acetophenone derivatives can act as inhibitors of
various enzymes. The ketone moiety can participate in hydrogen bonding or other interactions
within an enzyme's active site, while the substituted phenyl ring can be modified to achieve
selectivity and potency. The nonyl group of p-Nonylacetophenone could potentially target
hydrophobic regions of enzymes, making it a candidate for screening against targets such as
certain proteases, kinases, or lipases.

Antimicrobial and Antifungal Activity

The antimicrobial properties of various acetophenone derivatives have been reported. The
lipophilic nature imparted by the nonyl chain could facilitate the disruption of microbial cell
membranes, a common mechanism of action for antimicrobial agents. Therefore, p-
Nonylacetophenone could be a valuable compound to include in screening libraries for novel
antibiotics and antifungals.

Caption: Conceptual Structure-Activity Relationship (SAR) for acetophenone derivatives.

Safety Data and Handling

Based on available Safety Data Sheets (SDS), p-Nonylacetophenone is classified as a
hazardous substance. Adherence to strict safety protocols is mandatory when handling this
compound.[1][2]

Hazard Identification

» Skin Corrosion/Irritation: Category 2. Causes skin irritation.[2]
e Serious Eye Damage/Eye Irritation: Category 2. Causes serious eye irritation.[2]

e Specific target organ toxicity - single exposure: Category 3 (Respiratory tract irritation). May
cause respiratory irritation.[2]
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Precautionary Measures and Personal Protective
Equipment (PPE)

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

First-Aid Measures

o After Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms occur.[1]

o After Skin Contact: Immediately wash off with plenty of soap and water for at least 15
minutes. If skin irritation persists, call a physician.[2]

o After Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least
15 minutes. Get medical attention.[1]

o After Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a physician or poison control center immediately.[1]

Storage and Disposal

» Storage: Keep container tightly closed in a dry and well-ventilated place.[1]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, regional, and national regulations.[1]
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Safe Handling Procedures

Safety Goggles/
Face Shield

Skin Contact:

Ingestion: Inhalation: Eye Contact:
Wash with soap & water Do NOT induce vomiting Move to fresh air Rinse with water

Click to download full resolution via product page

Caption: Summary of safety information for p-Nonylacetophenone.

Conclusion

p-Nonylacetophenone is a compound with interesting physicochemical properties owing to its
dual aromatic and long-chain aliphatic nature. While its direct applications are not yet widely
established in the public domain, its structural features make it a compelling candidate for
exploration in drug discovery and materials science. This guide provides a foundational
understanding of its synthesis, safety, and potential research avenues, serving as a valuable
resource for scientists and researchers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Identification and structure-activity relationship optimization of dibromoacetophenones as
novel mIDHL1 inhibitors - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Structure-Activity Relationships of Thiophene Carboxamide Annonaceous Acetogenin
Analogs: Shortening the Alkyl Chain in the Tail Part Significantly Affects Their Growth
Inhibitory Activity against Human Cancer Cell Lines - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to p-Nonylacetophenone
for Research and Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585292/docs#an-in-depth-technical-guide-to-p-
nonylacetophenone-for-research-and-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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